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Abstract

Apritone, chemically known as 2-(3,7-dimethyl-2,6-octadienyl)cyclopentanone, is a significant
aroma chemical prized for its tenacious and characteristic ripe apricot and peach fragrance
profile. This technical guide provides an in-depth exploration of the history of its discovery, a
detailed account of its chemical synthesis, and a compilation of its physicochemical properties.
The synthesis section includes a plausible experimental protocol based on established organic
chemistry reactions. Furthermore, this document presents key quantitative data in a structured
format and visualizes the synthetic pathway using the DOT language for clarity.

Discovery and History

The discovery of Apritone is intrinsically linked to the fine chemical and fragrance industry's
guest for novel, stable, and impactful scent molecules. While not found in nature, Apritone was
developed through targeted chemical synthesis to mimic and enhance fruity fragrance profiles.
The development of Apritone is closely associated with Bedoukian Research, Inc., a company
founded by Dr. Paul Bedoukian in 1972, which specializes in high-quality specialty aroma
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molecules.[1] It is highly probable that Apritone was one of the early successes of the
company, designed to meet the demand for potent and lasting fruity notes in perfumery and
flavor applications.

The creation of Apritone represents a shift from reliance on natural extracts to the rational
design and synthesis of aroma chemicals. Its discovery was not a singular event of isolation
from a natural source, but rather a culmination of synthetic organic chemistry expertise aimed
at achieving a specific olfactory target.

Physicochemical and Olfactory Properties

Apritone is a colorless to pale yellow liquid with a powerful and persistent fruity odor.[2][3][4]
Its scent is predominantly described as that of ripe, fleshy apricots, with undertones of peach
and a hint of jasmine.[5][6][7] This complex olfactory profile makes it a valuable ingredient in a
wide range of fragrance and flavor compositions, from fine perfumes to personal care products
and food flavorings.[3][7][8]

Table 1: Physicochemical Properties of Apritone
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Property Value Reference
CAS Number 68133-79-9 [5][6]
Molecular Formula Ci15H240 [3]
Molecular Weight 220.35 g/mol [319]
Appearance Colorless to pale yellow liquid [21[3114]
Purity (sum of isomers) >96.5% [31[4]

Main Isomer >50.0% [3114]

Secondary Isomer

30.0% - 50.0%

[3]4]

Specific Gravity (@ 25°C)

0.91100 to 0.91600

[1]

Refractive Index (@ 20°C)

1.48200 to 1.48900

[1]

Boiling Point 298.5°C (EPI 4.0) [31[4]
Flash Point 282°F (CC) [31[4]

B Insoluble in water; soluble in
Solubility [2][3][4]

alcohol

Chemical Synthesis

The most logical and industrially viable method for the synthesis of Apritone is the a-alkylation

of cyclopentanone with a suitable geranyl derivative. This reaction involves the formation of a

cyclopentanone enolate, which then acts as a nucleophile, attacking an electrophilic geranyl

species, typically geranyl chloride or geranyl bromide, in an SN2 reaction.

General Reaction Scheme

The overall synthetic transformation can be depicted as follows:
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General synthesis of Apritone.

Detailed Experimental Protocol

The following is a plausible, detailed experimental protocol for the synthesis of Apritone,
compiled from standard procedures for enolate alkylation and the preparation of the necessary

reagents.
Part A: Preparation of Geranyl Chloride from Geraniol

This procedure is adapted from established methods for converting allylic alcohols to chlorides
with minimal rearrangement.[10]

e Reaction Setup: A 250 mL, three-necked, round-bottomed flask is equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

e Reagents: The flask is charged with triphenylphosphine (28.8 g, 0.11 mol) dissolved in
carbon tetrachloride (150 mL).

» Reaction: A solution of geraniol (15.4 g, 0.10 mol) in carbon tetrachloride (50 mL) is added
dropwise to the stirred solution at 0°C (ice bath).

o Work-up: After the addition is complete, the reaction mixture is stirred at room temperature
for 3 hours. The resulting precipitate of triphenylphosphine oxide is removed by filtration and
washed with pentane. The combined filtrate is concentrated under reduced pressure.
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 Purification: The crude product is purified by vacuum distillation to yield geranyl chloride.
Part B: a-Alkylation of Cyclopentanone with Geranyl Chloride
This procedure is based on the general principles of ketone enolate alkylation.

o Reaction Setup: A 500 mL, three-necked, round-bottomed flask is equipped with a
mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.
The apparatus is flame-dried before use.

e Base and Solvent: Anhydrous tetrahydrofuran (THF, 200 mL) is added to the flask, followed
by sodium hydride (4.8 g of a 60% dispersion in mineral oil, 0.12 mol), which has been
previously washed with hexanes to remove the oil.

o Enolate Formation: The flask is cooled to 0°C, and cyclopentanone (8.4 g, 0.10 mol), freshly
distilled, is added dropwise to the stirred suspension of sodium hydride in THF. The mixture
is stirred at this temperature for 1 hour to ensure complete formation of the sodium enolate.

» Alkylation: A solution of geranyl chloride (17.3 g, 0.10 mol) from Part A in anhydrous THF (50
mL) is added dropwise to the enolate solution at 0°C. The reaction mixture is then allowed to
warm to room temperature and stirred overnight.

e Quenching and Extraction: The reaction is carefully quenched by the dropwise addition of a
saturated aqueous solution of ammonium chloride (50 mL). The mixture is then transferred to
a separatory funnel, and the aqueous layer is extracted with diethyl ether (3 x 100 mL).

e Washing: The combined organic layers are washed with water (100 mL) and brine (100 mL),
then dried over anhydrous magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the resulting crude oil is
purified by vacuum distillation to afford Apritone.

Synthesis Workflow Diagram
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Detailed workflow for the synthesis of Apritone.
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Biological Signhaling Pathways

Currently, there is no scientific literature available that describes any specific interactions of
Apritone with biological signaling pathways. As a fragrance and flavor compound, its primary
function is to elicit an olfactory or gustatory response. Its use in consumer products is at
concentrations where it is not expected to have pharmacological activity.

Conclusion

Apritone is a testament to the power of synthetic organic chemistry in the field of fragrance
and flavor science. Its development provided the industry with a stable, potent, and versatile
molecule that captures the essence of ripe stone fruits. The synthesis, achievable through a
robust a-alkylation of cyclopentanone, is a classic example of carbon-carbon bond formation.
The detailed physicochemical data and synthetic protocols provided in this guide offer a
comprehensive resource for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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